4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine

• IUPAC Name: 4-[(3-piperidin-1-ylpiperidin-1-yl)methyl]pyridine
• InChI: InChI=1S/C16H25N3/c1-2-11-19(12-3-1)16-5-4-10-18(14-16)13-15-6-8-17-9-7-15/h6-9,16H,1-5,10-14H2
• InChI Key: PKKVOEDFKCCHMF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2CCCN(C2)CC3=CC=NC=C3
• Molecular Formula: C16H25N3
• Molecular Weight: 259.39 g/mol

Description

4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine, also known as PIPER, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PIPER is a heterocyclic compound that contains a pyridine ring and two piperidine rings.

Mechanism of Action

The exact mechanism of action of 4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine is not fully understood. However, it has been suggested that this compound may interact with various receptors in the brain and body, including nicotinic acetylcholine receptors and sigma-1 receptors. This compound has also been found to modulate the activity of various enzymes, including acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In the brain, this compound has been found to increase the release of acetylcholine, a neurotransmitter that is important for memory and learning. This compound has also been found to increase the release of dopamine, a neurotransmitter that is important for reward and motivation. In the body, this compound has been found to have a vasodilatory effect, which can help to reduce blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine in lab experiments is its ability to modulate various receptors and enzymes, making it a versatile tool for studying various biological processes. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine. One area of interest is the development of this compound-based drugs for the treatment of Alzheimer's disease and other neurological disorders. Another area of interest is the development of this compound-based drugs for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various fields of medicine.

Synthesis Methods

The synthesis of 4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine involves the reaction of 4-bromomethylpyridine with piperidine in the presence of a suitable base. The resulting intermediate is then reacted with another molecule of piperidine to yield this compound.

Scientific Research Applications

4-[(3-Piperidin-1-ylpiperidin-1-yl)methyl]pyridine has been studied for its potential therapeutic applications in various fields of medicine, including neurology, oncology, and cardiovascular diseases. In neurology, this compound has been found to have a positive effect on memory and learning, making it a potential treatment for Alzheimer's disease. In oncology, this compound has been studied for its ability to inhibit cancer cell growth and induce apoptosis. In cardiovascular diseases, this compound has been found to have a vasodilatory effect, making it a potential treatment for hypertension.